Cas no 201996-62-5 (1'-13CUridine)
1'-13CUridine Chemical and Physical Properties
Names and Identifiers
-
- URIDINE (RIBOSE-1-13C)
- [1'-13C]URIDINE
- (1'-13C)Uridine
- [1-13C]-triethyl phosphonoacetate
- [1-13C]triethylphosphonoacetate
- 293180_ALDRICH
- AG-G-22733
- CTK8G3597
- ethyl (diethoxyphosphono)-[1-13C]-acetate
- ethyl [1-13C]-2-(diethylphosphono)acetate
- ethyl [1-13C]-2-(diethylphosphoryl)acetate
- Triethyl phosphonoacetate-1-13C
- HY-B1449S1
- 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)(213C)oxolan-2-yl]pyrimidine-2,4-dione
- Uridine 13C
- MS-23465
- J-013121
- CS-0198826
- 201996-62-5
- Uridine-13C
- 1'-13CUridine
- DB-249263
-
- Inchi: 1S/C9H12N2O6/c12-3-4-6(14)7(15)8(17-4)11-2-1-5(13)10-9(11)16/h1-2,4,6-8,12,14-15H,3H2,(H,10,13,16)/t4-,6-,7-,8-/m1/s1/i8+1
- InChI Key: DRTQHJPVMGBUCF-URLSOCJKSA-N
- SMILES: O1[C@H](CO)[C@H]([C@H]([13C@@H]1N1C=CC(NC1=O)=O)O)O
Computed Properties
- Exact Mass: 244.07
- Monoisotopic Mass: 244.07
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _2
- Topological Polar Surface Area: 119A^2
Experimental Properties
- Color/Form: White to off white crystalline powder
- Density: 1.674
- Melting Point: 165-170℃
- Boiling Point:
- Flash Point: °C
- Refractive Index: 9 ° (C=2, H2O)
- PSA: 124.78000
- LogP: -2.85190
- Specific Rotation: 8.4 o (C=2,WATER)
1'-13CUridine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Keep cold
1'-13CUridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | U829911-1mg |
[1'-13C]Uridine |
201996-62-5 | 1mg |
$178.00 | 2023-05-17 | ||
| TRC | U829911-10mg |
[1'-13C]Uridine |
201996-62-5 | 10mg |
$1372.00 | 2023-05-17 | ||
| Biosynth | NU34299-10 mg |
1'-13CUridine |
201996-62-5 | 10mg |
$190.60 | 2023-01-03 | ||
| Biosynth | NU34299-25 mg |
1'-13CUridine |
201996-62-5 | 25mg |
$397.50 | 2023-01-03 | ||
| Biosynth | NU34299-50 mg |
1'-13CUridine |
201996-62-5 | 50mg |
$667.50 | 2023-01-03 | ||
| Biosynth | NU34299-100 mg |
1'-13CUridine |
201996-62-5 | 100MG |
$1,135.00 | 2023-01-03 | ||
| Biosynth | NU34299-250 mg |
1'-13CUridine |
201996-62-5 | 250MG |
$2,470.00 | 2023-01-03 | ||
| Omicron Biochemicals | NUC-030-0.050g |
[1'-13C]uridine |
201996-62-5 | 0.050g |
$600 | 2025-08-07 | ||
| Omicron Biochemicals | NUC-030-0.10g |
[1'-13C]uridine |
201996-62-5 | 0.10g |
$1045 | 2025-08-07 | ||
| Omicron Biochemicals | NUC-030-0.25g |
[1'-13C]uridine |
201996-62-5 | 0.25g |
$2075 | 2025-08-07 |
1'-13CUridine Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 1'-13CUridine
Comprehensive Analysis of 1'-13C Uridine (CAS No. 201996-62-5): Applications, Research Insights, and Future Perspectives
In the realm of isotopic labeling and biomedical research, 1'-13C Uridine (CAS No. 201996-62-5) has emerged as a pivotal compound. This 13C-labeled nucleoside is widely utilized in metabolic studies, RNA synthesis tracking, and advanced diagnostic techniques. Its unique carbon-13 isotope at the 1' position enables precise monitoring of nucleic acid metabolism, making it indispensable in fields like cancer research, virology, and drug development.
The growing demand for isotopically labeled compounds in precision medicine has positioned 1'-13C Uridine as a hot topic in 2024. Researchers frequently search for "13C Uridine applications" or "how to trace RNA metabolism," reflecting its relevance in studying cellular reprogramming and epigenetic modifications. Unlike conventional uridine, this stable isotope variant allows non-radioactive detection via NMR spectroscopy or mass spectrometry, addressing safety concerns in labs.
Recent breakthroughs highlight its role in COVID-19 research, where scientists used 1'-13C Uridine to map viral RNA replication mechanisms. This aligns with trending searches like "nucleoside analogs for antiviral studies" and "isotopic labeling in virology." The compound's ability to integrate into mRNA vaccines without altering biological function further underscores its versatility.
From a technical standpoint, CAS 201996-62-5 exhibits >98% isotopic purity, ensuring reliable data in metabolic flux analysis. Its synthesis involves enzymatic phosphorylation followed by chromatographic purification—a process often queried as "13C nucleoside synthesis methods." The pharmaceutical industry particularly values its application in PET imaging tracer development, where it helps visualize tumor glycolysis.
Environmental scientists also employ 1'-13C Uridine in microbial ecology studies, tracking nutrient cycling in ecosystems. This interdisciplinary utility responds to search trends like "stable isotopes in environmental science." Moreover, its compatibility with CRISPR-based technologies opens new avenues in gene editing validation.
Quality control of CAS No. 201996-62-5 involves rigorous HPLC-UV testing and residual solvent analysis, topics frequently explored in "nucleoside QC protocols" searches. Storage recommendations (-20°C under argon) and solubility data (DMSO/PBS) are critical for experimental reproducibility—a concern echoed in forums discussing "labeled compound stability."
Future directions include its potential in single-cell metabolomics and AI-driven drug discovery, aligning with 2024's focus on digital biology. As interest grows in "personalized cancer biomarkers," 1'-13C Uridine's role in liquid biopsy development may redefine early detection strategies.
201996-62-5 (1'-13CUridine) Related Products
- 159496-16-9(1',2',3',4',5'-13C5Uridine)
- 339094-41-6(2,4(1H,3H)-Pyrimidinedione,1-b-D-glucofuranosyl-)
- 369656-75-7(Uridine-2-13C-1,3-15N2)
- 3083-77-0(1-beta-D-Arabinofuranosyluracil)
- 15958-99-3(5’-Deoxyuridine)
- 26287-69-4(1-((2S,3S,4R,5S)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione)
- 58-96-8(Uridine)
- 3705-45-1(Uridine-5-t)
- 2140-69-4(3-Methyluridine)
- 478511-14-7(3'-13CUridine)